molecular formula C8H5IN2O2 B6206093 3-(4-iodophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one CAS No. 929907-70-0

3-(4-iodophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one

Cat. No. B6206093
CAS RN: 929907-70-0
M. Wt: 288
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3-(4-iodophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one” is a complex organic molecule. It contains an iodophenyl group, which is a phenyl ring (a hexagonal ring of carbon atoms) with an iodine atom attached. It also contains a dihydro-oxadiazolone group, which is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom .


Molecular Structure Analysis

The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, or mass spectrometry .


Chemical Reactions Analysis

The chemical reactions involving a compound like this would depend on its specific functional groups and the conditions under which the reactions are carried out .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would likely be determined using a variety of analytical chemistry techniques. These might include measuring its melting point, boiling point, solubility in various solvents, and reactivity with various chemical reagents .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules or systems, often in a biological context. This could not be determined without more specific information .

Safety and Hazards

The safety and hazards associated with a compound like this would depend on its specific chemical structure and properties. It’s important to handle all chemicals with appropriate safety precautions .

Future Directions

The future directions for research on a compound like this could include exploring its potential uses in various fields, such as medicine, materials science, or environmental science .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-iodophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one involves the reaction of 4-iodoaniline with ethyl oxalyl chloride to form 4-iodophenylglyoxylamide, which is then reacted with hydrazine hydrate to form 3-(4-iodophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one.", "Starting Materials": [ "4-iodoaniline", "ethyl oxalyl chloride", "hydrazine hydrate" ], "Reaction": [ "Step 1: 4-iodoaniline is reacted with ethyl oxalyl chloride in the presence of triethylamine to form 4-iodophenylglyoxylamide.", "Step 2: 4-iodophenylglyoxylamide is then reacted with hydrazine hydrate in ethanol to form 3-(4-iodophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one.", "Step 3: The product is purified by recrystallization from ethanol." ] }

CAS RN

929907-70-0

Molecular Formula

C8H5IN2O2

Molecular Weight

288

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.